rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis
Overview
Description
Rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis (RPCA-HCl) is a chiral amine that has been used in research and development for a variety of applications. It is a white, crystalline solid with a melting point of 130-132°C and a solubility of 0.7g/100mL in water. RPCA-HCl is a versatile building block for organic synthesis, and has been used in the synthesis of various pharmaceuticals, pesticides, and other chemicals. It is also used as an intermediate in the synthesis of a variety of other compounds.
Scientific Research Applications
Rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other chemicals. It has also been used as an intermediate in the synthesis of a variety of other compounds. In addition, rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis has been used in the study of the mechanism of action of certain drugs, as well as in the study of the biochemical and physiological effects of certain compounds.
Mechanism of Action
The mechanism of action of rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis is not fully understood. It is believed to act as a chiral catalyst, and is thought to be involved in the formation of a variety of compounds. In addition, it is believed to act as a proton transfer agent, and is thought to be involved in the formation of a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis are not fully understood. It is believed to be involved in the formation of a variety of compounds, including pharmaceuticals, pesticides, and other chemicals. In addition, it is believed to be involved in the regulation of certain biochemical pathways, as well as in the regulation of certain physiological processes.
Advantages and Limitations for Lab Experiments
Rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis has several advantages and limitations for lab experiments. One advantage is that it is a chiral amine, which makes it useful for the synthesis of a variety of compounds. In addition, it is relatively stable and has a relatively high melting point, which makes it suitable for use in a variety of laboratory experiments. However, rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis has several limitations. It is not very soluble in water, and it can be difficult to work with in lab experiments due to its high melting point.
Future Directions
In the future, rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis may be used in the development of new drugs and other compounds. It may also be used in the development of new catalysts and other compounds. In addition, it may be used in the study of the biochemical and physiological effects of certain compounds, as well as in the study of the mechanism of action of certain drugs. Finally, it may be used in the development of new synthetic methods for the synthesis of a variety of compounds.
Synthesis Methods
Rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis can be synthesized using a variety of methods. The most common method for the synthesis of rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis is the reaction of phenoxyacetic acid with cyclopentanone in the presence of a base. This reaction is typically carried out at elevated temperatures (150-180°C) and yields a racemic mixture of rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis. Other methods for the synthesis of rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis include the reaction of phenoxyacetic acid with cyclopentanone in the presence of sodium hydroxide, the reaction of phenoxyacetic acid with cyclopentanone in the presence of a Lewis acid, and the reaction of phenoxyacetic acid with cyclopentanone in the presence of a Grignard reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis involves the synthesis of the intermediate compound 1-phenoxycyclopent-2-en-1-amine, which is then converted to the final product through a series of reactions.", "Starting Materials": [ "Phenol", "Cyclopentadiene", "Sodium hydroxide", "Chloroacetyl chloride", "Ammonium chloride", "Hydrochloric acid", "Sodium nitrite", "Sodium sulfite", "Sodium hydroxide", "Hydrochloric acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "1-Phenoxycyclopent-2-en-1-amine" ], "Reaction": [ "Phenol is reacted with cyclopentadiene in the presence of sodium hydroxide to form 1-phenoxycyclopent-2-en-1-ol.", "1-Phenoxycyclopent-2-en-1-ol is reacted with chloroacetyl chloride in the presence of ammonium chloride and hydrochloric acid to form 1-chloro-3-(phenoxycyclopent-2-en-1-yl)propan-2-one.", "1-Chloro-3-(phenoxycyclopent-2-en-1-yl)propan-2-one is reacted with sodium nitrite and sodium sulfite in the presence of hydrochloric acid to form 1-chloro-3-(phenoxycyclopent-2-en-1-yl)azetidin-2-one.", "1-Chloro-3-(phenoxycyclopent-2-en-1-yl)azetidin-2-one is reduced with sodium borohydride in the presence of hydrochloric acid to form rac-(1R,2S)-2-phenoxycyclopentan-1-amine.", "rac-(1R,2S)-2-phenoxycyclopentan-1-amine is reacted with hydrochloric acid to form rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis." ] } | |
CAS RN |
842121-54-4 |
Product Name |
rac-(1R,2S)-2-phenoxycyclopentan-1-amine hydrochloride, cis |
Molecular Formula |
C11H16ClNO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
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